Cas no 87395-48-0 (5-fluoro-(2',3')-dideoxy-3'-fluorouridine 5'-phosphate)

• Product Name: 5-fluoro-(2',3')-dideoxy-3'-fluorouridine 5'-phosphate
• CAS No: 87395-48-0
• MF: C₉H₁₁F₂N₂O₇P
• MW: 328.163410425186
• CID: 992504
• PubChem ID: 163542
• Update Time: 2025-04-20

5-fluoro-(2',3')-dideoxy-3'-fluorouridine 5'-phosphate Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-(2',3')-dideoxy-3'-fluorouridine 5'-phosphate
• [(2R,3S,5R)-3-fluoro-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
• Ffdump
• 87395-48-0
• DTXSID401007524
• 5'-Uridylic acid, 2',3'-dideoxy-3',5-difluoro-
• 1-(2,3-Dideoxy-3-fluoro-5-O-phosphonopentofuranosyl)-5-fluoro-4-hydroxypyrimidin-2(1H)-one

• Inchi： 1S/C9H11F2N2O7P/c10-4-1-7(20-6(4)3-19-21(16,17)18)13-2-5(11)8(14)12-9(13)15/h2,4,6-7H,1,3H2,(H,12,14,15)(H2,16,17,18)/t4-,6+,7+/m0/s1
• InChI Key： DFYACPPPTKHKFG-UBKIQSJTSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C=C(C(NC2=O)=O)F)O1)F

Computed Properties

• Exact Mass: 328.027194
• Monoisotopic Mass: 328.027194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 125

Experimental Properties

• Density: 1.75
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.561
• PSA: 140.92000
• LogP: -0.17710